5-(4-methoxybenzyloxy)-1H-indazol-3-amine
Overview
Description
The compound “5-(4-methoxybenzyloxy)-1H-indazol-3-amine” is a derivative of indazole, which is a type of nitrogen-containing heterocycle. The “5-(4-methoxybenzyloxy)” part suggests that it has a methoxybenzyloxy group attached to the 5th position of the indazole ring .
Molecular Structure Analysis
The molecular structure of this compound would likely feature an indazole core with a methoxybenzyloxy substituent at the 5th position .Chemical Reactions Analysis
Indazoles can participate in various chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations . The presence of the methoxybenzyloxy group could influence the reactivity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the methoxybenzyloxy group could influence properties like solubility, melting point, and boiling point.Scientific Research Applications
Pharmaceutical Development
This compound is a valuable intermediate in the synthesis of potential therapeutic agents. Its indazole core is a common motif in drugs that target a range of diseases, from cancer to neurological disorders. Researchers utilize it to create analogs that can inhibit specific enzymes or receptors within the body .
Material Science
Due to its unique chemical structure, this compound can be used to develop new materials with specific properties. For instance, it could be incorporated into polymers to enhance their stability or used to create novel coatings that improve the durability of surfaces .
Biological Studies
In biological research, “5-[(4-methoxyphenyl)methoxy]-1H-indazol-3-amine” can be used to study cell signaling pathways. Its ability to interact with various proteins makes it a useful tool for dissecting complex biological processes .
Chemical Synthesis
As a building block in organic synthesis, this compound is employed to construct more complex molecules. Its reactivity allows for the formation of diverse chemical bonds, making it indispensable in the synthesis of a wide array of organic compounds .
Analytical Chemistry
In analytical chemistry, derivatives of this compound can serve as standards or reagents. They are particularly useful in developing assays to detect or quantify biological molecules or other chemical substances .
Catalysis
“5-[(4-methoxyphenyl)methoxy]-1H-indazol-3-amine” can act as a ligand in catalytic systems. It can modulate the activity of catalysts, which is crucial in speeding up chemical reactions for industrial processes .
Agrochemical Research
The compound’s derivatives may be explored for their potential use in agrochemicals. Their ability to interact with plant enzymes could lead to the development of new herbicides or pesticides .
Environmental Science
In environmental science, this compound can be used to study the degradation of pollutants. Its chemical properties allow it to mimic certain environmental contaminants, aiding in understanding their behavior and breakdown in ecosystems .
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-[(4-methoxyphenyl)methoxy]-1H-indazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-19-11-4-2-10(3-5-11)9-20-12-6-7-14-13(8-12)15(16)18-17-14/h2-8H,9H2,1H3,(H3,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEDTZVIHIUIOFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=CC3=C(C=C2)NN=C3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801244348 |
Source
|
| Record name | 5-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801244348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-methoxybenzyloxy)-1H-indazol-3-amine | |
CAS RN |
1242152-62-0 |
Source
|
| Record name | 5-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1242152-62-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-[(4-Methoxyphenyl)methoxy]-1H-indazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801244348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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